4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide

• IUPAC Name: 4-amino-N'-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C10H9N7O4/c11-9(8-10(12)16-21-15-8)14-13-4-5-3-6(17(19)20)1-2-7(5)18/h1-4,18H,(H2,11,14)(H2,12,16)/b13-4+
• InChI Key: AGQAWMKTQZLIQL-YIXHJXPBSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=NN=C(C2=NON=C2N)N)O
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])/C=N/N=C(/C2=NON=C2N)\N)O
• Molecular Formula: C10H9N7O4
• Molecular Weight: 291.22 g/mol

Description

4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide, also known as HNOB, is a chemical compound that has been extensively studied for its potential applications in scientific research. HNOB is a member of the oxadiazole family of compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide is not fully understood, but studies have suggested that it works by inducing oxidative stress in cancer cells. This compound has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, leading to DNA damage and ultimately, apoptosis. This compound has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can improve insulin sensitivity and glucose metabolism, making it a potential candidate for the treatment of diabetes. This compound has also been shown to have anti-inflammatory properties, and can reduce the production of inflammatory cytokines in the body. Additionally, this compound has been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide in lab experiments is its potent anti-cancer activity. This compound has been shown to be effective against a wide range of cancer cell lines, making it a versatile tool for cancer research. Additionally, this compound is relatively easy to synthesize and purify, making it accessible to researchers. However, there are also limitations to using this compound in lab experiments. For example, this compound can be toxic to normal cells at high concentrations, and its mechanism of action is not fully understood. Further research is needed to fully elucidate the biochemical and physiological effects of this compound.

Future Directions

There are many potential future directions for research on 4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide. One area of interest is in the development of new cancer therapies based on this compound. Researchers could explore the use of this compound in combination with other anti-cancer drugs, or investigate its potential as a standalone therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound, and to identify its molecular targets. This could lead to the development of more targeted and effective cancer therapies. Finally, researchers could explore the potential applications of this compound in other areas of scientific research, such as diabetes and neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide involves the reaction of 2-hydroxy-5-nitrobenzaldehyde with 4-amino-1,2,5-oxadiazole-3-carbohydrazide in the presence of acetic acid. The reaction proceeds via a condensation reaction, resulting in the formation of this compound as a yellow solid. The purity of the compound can be determined using various analytical techniques, including thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

4-amino-N'-(2-hydroxy-5-nitrobenzylidene)-1,2,5-oxadiazole-3-carbohydrazonamide has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity, and can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer therapies.